N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide

• IUPAC Name: N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide
• InChI: InChI=1S/C13H19FN2O2S/c1-2-16(13-8-6-7-12(14)11-13)19(17,18)15-9-4-3-5-10-15/h6-8,11H,2-5,9-10H2,1H3
• InChI Key: ICAKRVNGZTUKSV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC(=CC=C1)F)S(=O)(=O)N2CCCCC2
• Molecular Formula: C13H19FN2O2S
• Molecular Weight: 286.37 g/mol

Description

N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide, also known as NFPS, is a chemical compound that has gained attention in the scientific community due to its potential as a tool for studying glutamate transporters. Glutamate transporters are responsible for regulating the levels of the neurotransmitter glutamate in the brain, and dysfunction in these transporters has been implicated in various neurological disorders. NFPS is a selective inhibitor of the glutamate transporter EAAT3, making it a valuable tool for studying the role of this transporter in normal and pathological brain function.

Mechanism of Action

N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide is a selective inhibitor of EAAT3, meaning that it specifically targets this transporter without affecting other glutamate transporters. The mechanism of action of N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide involves binding to a specific site on EAAT3 and preventing the transport of glutamate into the neuron. This leads to an increase in extracellular glutamate levels, which can be measured using various techniques. By studying the effects of N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide on glutamate transport, researchers can gain insights into the role of EAAT3 in normal and pathological brain function.
Biochemical and Physiological Effects
N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide has been shown to have various biochemical and physiological effects in the brain. Studies have demonstrated that N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide can increase extracellular glutamate levels in a dose-dependent manner, indicating that it is a potent inhibitor of EAAT3. N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide has also been shown to modulate synaptic transmission and plasticity, suggesting that it may have broader effects on neuronal function beyond its role as an EAAT3 inhibitor.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide is a valuable tool for studying the role of EAAT3 in the brain due to its high selectivity and potency. However, there are some limitations to its use in lab experiments. For example, N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide is not a reversible inhibitor, meaning that its effects on glutamate transport are long-lasting and cannot be easily reversed. Additionally, N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide has poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are many potential future directions for research involving N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide and EAAT3. One area of interest is the role of EAAT3 in addiction and drug abuse. Studies have shown that dysregulation of glutamate signaling in the brain is involved in the development of addiction, and EAAT3 has been implicated in this process. Further research using N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide could help to elucidate the specific role of EAAT3 in addiction and identify potential targets for therapeutic intervention.
Another area of interest is the development of more selective and reversible inhibitors of EAAT3. While N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide is a valuable tool for studying EAAT3, its irreversible nature and poor solubility can limit its usefulness in certain experimental setups. Developing more selective and reversible inhibitors could overcome these limitations and provide researchers with more precise tools for studying glutamate transport in the brain.
Conclusion
N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide, or N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide, is a valuable tool for studying the role of the glutamate transporter EAAT3 in the brain. Its high selectivity and potency make it a valuable tool for studying glutamate transport and its effects on neuronal function. While there are some limitations to its use, such as its irreversible nature and poor solubility, N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide has been instrumental in advancing our understanding of glutamate transport and its role in various neurological disorders. Ongoing research using N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide and other tools will continue to shed light on the complex mechanisms underlying brain function and dysfunction.

Synthesis Methods

N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 3-fluorobenzenesulfonyl chloride with N-ethylpiperidine in the presence of a base to form the intermediate N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide. This intermediate is then treated with a reducing agent to form the final product, N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide.

Scientific Research Applications

N-ethyl-N-(3-fluorophenyl)piperidine-1-sulfonamide has been used extensively in scientific research to study the role of EAAT3 in the brain. EAAT3 is primarily expressed in neurons and is responsible for clearing glutamate from the synaptic cleft, which is critical for preventing excitotoxicity. Excitotoxicity is a pathological process in which excessive glutamate signaling leads to neuronal damage and death. Dysregulation of EAAT3 has been implicated in various neurological disorders, including epilepsy, schizophrenia, and addiction.